Cas no 1597426-80-6 (trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester)

• Product Name: trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester
• CAS No: 1597426-80-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD30188180
• CID: 4702237
• Update Time: 2025-05-24

trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester
• COQKZWJFVDJPHJ-WDEREUQCSA-N
• trans 4-(2-Carboxy-cyclopropyl)-benzoic acid ethyl ester
• trans-2-(4-(ethoxycarbonyl)phenyl)cyclopropanecarboxylic acid

• MDL： MFCD30188180
• Inchi： 1S/C13H14O4/c1-2-17-13(16)9-5-3-8(4-6-9)10-7-11(10)12(14)15/h3-6,10-11H,2,7H2,1H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： COQKZWJFVDJPHJ-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• Topological Polar Surface Area: 63.6

Additional information on trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester

trans-4-(2-Carboxycyclopropyl)benzoic Acid Ethyl Ester: A Comprehensive Overview

The compound trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester, identified by the CAS number 1597426-80-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid ethyl ester moiety with a trans-configured cyclopropane ring substituted with a carboxylic acid group. The molecule's structure not only imparts it with interesting physical and chemical properties but also positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the carbon-carbon bonds necessary for this compound's formation. These methods not only enhance the yield and purity of the product but also align with the growing emphasis on sustainable and environmentally friendly chemical processes.

The cyclopropane ring in trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester is a key structural feature that contributes to its unique reactivity and biological activity. Recent studies have demonstrated that this ring can undergo various transformations, such as ring-opening reactions, under specific conditions. These transformations have opened new avenues for the synthesis of bioactive compounds, including potential drug candidates for treating various diseases.

In terms of applications, trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block has made it an attractive target for researchers aiming to develop novel therapeutic agents. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory, antioxidant, and anticancer properties. These findings underscore the importance of this molecule in advancing drug discovery efforts.

Moreover, the ester functionality present in trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester plays a crucial role in its solubility and bioavailability. This property is particularly advantageous in pharmaceutical applications, where optimal drug delivery is essential. Researchers have explored various strategies to modify this functionality, further enhancing the compound's suitability for therapeutic use.

The synthesis and characterization of trans-4-(2-Carboxycyclopropyl)benboic acid ethyl ester have been extensively documented in recent scientific literature. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stability and reactivity under different conditions.

In conclusion, trans-4-(2-Carboxycyclopropyl)benzoic acid ethyl ester (CAS No: 1597426-80-6) stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, versatile reactivity, and potential applications in drug discovery make it a subject of ongoing research interest. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is likely to play an even more significant role in shaping future innovations in pharmaceutical science.